Cas no 55877-40-2 (Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]-)

• Product Name: Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]-
• CAS No: 55877-40-2
• MF: C₂₂H₁₆O₃
• MW: 328.360646247864
• CID: 350382
• PubChem ID: 12135276
• Update Time: 2025-04-19

Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]-
• (2-benzyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
• SCHEMBL6345467
• 55877-40-2
• DTXSID00478260

• Inchi： 1S/C22H16O3/c23-17-12-10-16(11-13-17)22(24)21-18-8-4-5-9-19(18)25-20(21)14-15-6-2-1-3-7-15/h1-13,23H,14H2
• InChI Key： AQNNLGWKMDCSLD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.10998
• Monoisotopic Mass: 328.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44